Cas no 648427-00-3 (5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 648427-00-3
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 4715731
• Update Time: 2025-06-22

5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide
• FCH1322907
• 5-chloro-N-isopropyl-1-methylpyrazole-4-carboxamide
• 5-chloro-1-methyl-N-propan-2-ylpyrazole-4-carboxamide
• 5-chloro-1-methyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide
• 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C8H12ClN3O/c1-5(2)11-8(13)6-4-10-12(3)7(6)9/h4-5H,1-3H3,(H,11,13)
• InChI Key： XIJZMYRMOZZHRL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1C)C(NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 46.9

Additional information on 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide

Introduction to 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 648427-00-3)

5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide, a compound with the chemical identifier CAS No. 648427-00-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a chloro group and an N-isopropyl substituent in its structure imparts unique chemical properties that make it a valuable candidate for further research and development.

The structure of 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide consists of a pyrazole core, which is a five-membered aromatic ring containing two nitrogen atoms. This core is functionalized with a chloro group at the 5-position, an N-isopropyl group at the 4-position, and a methyl group at the 1-position. The carboxamide functional group at the 4-position further enhances its reactivity and potential interactions with biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, antibacterial, and anticancer properties. The specific arrangement of substituents in compounds like 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide can significantly influence their biological efficacy and selectivity. For instance, the chloro group can enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions, while the N-isopropyl and methyl groups can modulate solubility and metabolic stability.

In the context of current pharmaceutical research, 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide has been investigated for its potential role in modulating enzyme activity and receptor binding. Pyrazole derivatives have shown promise in targeting various enzymes involved in disease pathways, such as kinases and proteases. The unique structural features of this compound make it a compelling candidate for further exploration in medicinal chemistry.

One area of interest is the use of 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide as a scaffold for developing novel therapeutic agents. By modifying its structure or exploring analogs, researchers aim to identify compounds with enhanced potency, reduced toxicity, and improved pharmacokinetic profiles. The combination of computational modeling and experimental validation has been instrumental in understanding the interactions between this compound and biological targets.

Another significant aspect is the investigation of 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide in preclinical studies. These studies are crucial for evaluating its safety and efficacy before moving to human trials. Preclinical models have provided insights into its potential applications in treating various diseases, including cancer and inflammatory disorders. The results from these studies have laid the groundwork for designing clinical trials to assess its therapeutic benefits in humans.

The synthesis of 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve the desired structural features efficiently. These synthetic strategies not only enhance production efficiency but also allow for the introduction of additional functional groups or modifications to tailor the compound's properties.

The chemical properties of 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide also make it suitable for various applications in chemical biology and drug discovery research. Its ability to interact with biological targets suggests potential uses as an intermediate or building block for more complex molecules. Additionally, its stability under different conditions makes it a reliable choice for laboratory studies aimed at understanding drug mechanisms and developing new therapeutic strategies.

In conclusion, 5-Chloro-N-isopropyl-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 648427-00-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable asset in developing new treatments for various diseases. Further research is warranted to fully explore its therapeutic applications and optimize its synthesis for large-scale production.